Iacpa

• CAS: 129365-02-2
• Synonyms: IACPA; N(3)-(iodoacetyl)-2,3-diaminopropanoic acid; N(3)-iodoacetyl-2,3-diaminopropanoic acid
• Molecular Formula: C5H9IN2O3
• Molecular Weight: 272.04 g/mol
• SMILES: C(C(C(=O)O)N)NC(=O)CI
• InChI: InChI=1S/C5H9IN2O3/c6-1-4(9)8-2-3(7)5(10)11/h3H,1-2,7H2,(H,8,9)(H,10,11)/t3-/m1/s1
• InChIKey: MRJNQFAUDBTYTL-GSVOUGTGSA-N

Iacpa (N3-(iodoacetyl)-L-2,3-diaminopropanoic acid) is a glutamine analog and an irreversible, active site-directed inactivator of the essential enzyme glucosamine-6-phosphate (GlcN-6-P) synthase (EC 2.6.1.16). This enzyme catalyzes the first committed step in the biosynthesis of amino sugar-containing macromolecules, a pathway critical for microbial cell wall integrity in bacteria and fungi but absent in mammals, making it a validated target for antimicrobial drug discovery.

Iacpa (CAS 129365-02-2): Glucosamine-6-Phosphate Synthase Inhibitor for Antimicrobial Research

Iacpa (N3-(iodoacetyl)-L-2,3-diaminopropanoic acid) is a glutamine analog and an irreversible, active site-directed inactivator of the essential enzyme glucosamine-6-phosphate (GlcN-6-P) synthase (EC 2.6.1.16) [1][2]. This enzyme catalyzes the first committed step in the biosynthesis of amino sugar-containing macromolecules, a pathway critical for microbial cell wall integrity in bacteria and fungi but absent in mammals, making it a validated target for antimicrobial drug discovery [3]. Iacpa is a synthetic tool compound specifically designed for mechanistic enzymology and as a warhead in antimicrobial peptide conjugates.

1

Irreversible active-site inactivation GlcN-6-P synthase enzymology and covalent labeling studies

2

Antimicrobial warhead design Peptide conjugate synthesis for intracellular target engagement

3

Cross-species enzymology Pan-species GlcN-6-P synthase mechanistic probe across bacteria and fungi

• [1] Milewski, S., Chmara, H., Andruszkiewicz, R., & Borowski, E. (1992). N3-haloacetyl derivatives of L-2,3-diaminopropanoic acid: novel inactivators of glucosamine-6-phosphate synthase. Biochimica et Biophysica Acta (BBA) - General Subjects, 1115(3), 225–229. View Source
• [2] Andruszkiewicz, R., Chmara, H., Milewski, S., Zieniawa, T., & Borowski, E. (1990). Antimicrobial properties of N3-(iodoacetyl)-L-2,3-diaminopropanoic acid-peptide conjugates. Journal of Medicinal Chemistry, 33(10), 2755–2759. View Source
• [3] Wojciechowski, M., Milewski, S., Mazerski, J., & Borowski, E. (2005). Glucosamine-6-phosphate synthase, a novel target for antifungal agents. Molecular modelling studies in drug design. Acta Biochimica Polonica, 52(3), 647-653. View Source

Why Iacpa is Not Interchangeable with Other GlcN-6-P Synthase Inhibitors

The GlcN-6-P synthase inhibitor class includes several structural analogs of glutamine, but they exhibit significant mechanistic and potency differences. Iacpa's differentiation stems from its iodoacetyl warhead, which confers a unique balance of reactivity and potency [1]. A direct comparison of haloacetyl derivatives revealed that the iodoacetyl group provides over 30-fold higher inactivation efficiency than the chloroacetyl analog [1]. Furthermore, Iacpa acts as an irreversible, active site-directed inactivator, whereas other classes like fumaroyl derivatives (e.g., FMDP) act as slow-binding or reversible inhibitors [2][3]. This fundamental difference in mechanism of action makes Iacpa the preferred tool for studies requiring complete and permanent enzyme shutdown rather than reversible competitive inhibition.

Iacpa (target compound)

Irreversible, covalent active-site inactivator with iodoacetyl warhead. Reported Kinact 0.55 μM. Supports permanent enzyme shutdown.

Chloroacetyl analog

Over 30-fold lower inactivation efficiency reported. May shift assay sensitivity and require higher concentrations.

Iacpa (target compound)

Washout-resistant, time-dependent irreversible binding. Suitable for pulse-chase and persistence studies.

FMDP (reversible inhibitor)

Slow-binding reversible mechanism. May dissociate upon dilution; washout-step protocols may not transfer directly.

Substitution risk summary: Haloacetyl analogs and FMDP-class inhibitors differ in warhead reactivity and binding reversibility. Direct replacement may require full revalidation of inactivation kinetics and washout conditions.

• [1] Milewski, S., Chmara, H., Andruszkiewicz, R., & Borowski, E. (1992). N3-haloacetyl derivatives of L-2,3-diaminopropanoic acid: novel inactivators of glucosamine-6-phosphate synthase. Biochimica et Biophysica Acta (BBA) - General Subjects, 1115(3), 225–229. View Source
• [2] Andruszkiewicz, R., Jedrzejczak, R., Zieniawa, T., Wojciechowski, M., & Borowski, E. (2000). N3-oxoacyl derivatives of L-2,3-diaminopropanoic acid and their peptides; novel inhibitors of glucosamine-6-phosphate synthase. Journal of Enzyme Inhibition, 15(5), 429–441. View Source
• [3] Chmara, H., Andruszkiewicz, R., & Borowski, E. (1984). Inactivation of glucosamine-6-phosphate synthetase from Salmonella typhimurium LT 2 SL 1027 by N-fumarylcarboxyamido-L-2,3-diaminopropionic acid. Biochemical and Biophysical Research Communications, 120(3), 865-872. View Source

Quantitative Differentiation of Iacpa Against Haloacetyl Analogs and FMDP

Iacpa Outperforms Chloroacetyl Analog by >33-Fold in Enzyme Inactivation Kinetics

Iacpa inactivates GlcN-6-P synthase from C. albicans with a Kinact of 0.55 μM, demonstrating potency 33.6-fold higher than its chloroacetyl counterpart (Kinact = 18.5 μM). Its activity is comparable to the bromoacetyl analog (Kinact = 0.5 μM), positioning Iacpa as a high-potency irreversible inactivator [1].

Inactivation kinetics

Head-to-head

Kinact 0.55 μM Chloroacetyl: 18.5 μM | Bromoacetyl: 0.5 μM

Supports irreversible target engagement screening

C. albicans GlcN-6-P synthase; 33.6× higher than chloroacetyl analog

Evidence Dimension	Enzyme inactivation rate constant (Kinact)
Target Compound Data	0.55 μM
Comparator Or Baseline	Chloroacetyl analog: 18.5 μM; Bromoacetyl analog: 0.5 μM
Quantified Difference	Iacpa is 33.6x more potent than chloroacetyl analog; 1.1x less potent than bromoacetyl analog
Conditions	Glucosamine-6-phosphate synthase from Candida albicans; measured in absence of glutamine

Why This Matters

The 33-fold superiority over the chloro derivative makes Iacpa the minimum potency standard for reliable, irreversible target engagement in fungal enzyme studies.

• [1] Milewski, S., Chmara, H., Andruszkiewicz, R., & Borowski, E. (1992). N3-haloacetyl derivatives of L-2,3-diaminopropanoic acid: novel inactivators of glucosamine-6-phosphate synthase. Biochimica et Biophysica Acta (BBA) - General Subjects, 1115(3), 225–229. View Source

Iacpa Functions as an Irreversible Active Site-Directed Inactivator, Unlike FMDP

Iacpa modifies the enzyme active site through an irreversible, covalent mechanism, as demonstrated by its compliance with active site-directed inactivation criteria. In contrast, FMDP (N3-(4-methoxyfumaroyl)-L-2,3-diaminopropanoic acid) is a slow-binding reversible inhibitor, with reported IC50 values of 4 μM to 11.5 μM for its derivatives [1][2].

Inhibition mechanism

Class-level

Irreversible, covalent FMDP: reversible slow-binding; IC50 4–11.5 μM

Supports washout-resistant inactivation protocols

Mechanism-dependent; FMDP may dissociate upon dilution

Evidence Dimension	Inhibition mechanism
Target Compound Data	Irreversible, active site-directed inactivator
Comparator Or Baseline	FMDP (reversible slow-binding inhibitor); FMDP acetoxymethyl ester IC50 = 11.5 μM
Quantified Difference	Iacpa provides permanent, time-dependent inactivation; FMDP inhibition is reversible and concentration-dependent
Conditions	Candida albicans GlcN-6-P synthase; inactivation measured in absence of glutamine

Why This Matters

For experimental setups requiring washout-resistant, permanent enzyme inactivation (e.g., pulse-chase labeling, cellular persistence studies), Iacpa is the required tool, while FMDP would dissociate upon dilution.

• [1] Milewski, S., Chmara, H., Andruszkiewicz, R., & Borowski, E. (1992). N3-haloacetyl derivatives of L-2,3-diaminopropanoic acid: novel inactivators of glucosamine-6-phosphate synthase. Biochimica et Biophysica Acta (BBA) - General Subjects, 1115(3), 225–229. View Source
• [2] Andruszkiewicz, R., Jedrzejczak, R., Zieniawa, T., Wojciechowski, M., & Borowski, E. (2000). N3-oxoacyl derivatives of L-2,3-diaminopropanoic acid and their peptides; novel inhibitors of glucosamine-6-phosphate synthase. Journal of Enzyme Inhibition, 15(5), 429–441. View Source

Iacpa-Peptide Conjugates Demonstrate Intracellular Target Engagement and Antimicrobial Activity

When conjugated to norvaline, Iacpa exhibited antibacterial and antifungal activity, with efficacy reversed by N-acetylglucosamine, confirming intracellular GlcN-6-P synthase as the target. Quantitative inhibition of cell wall biosynthesis was measured by reduced [14C]glucose incorporation into C. albicans polysaccharides [1]. In contrast, the free acid (Iacpa alone) shows no antimicrobial activity due to poor cellular uptake [2].

Intracellular activity

Head-to-head

Conjugate-dependent uptake Free acid: no measurable antimicrobial activity

Supports peptide-carrier strategy for cell entry

Target engagement confirmed by N-acetylglucosamine reversal

Evidence Dimension	Antimicrobial activity and target engagement
Target Compound Data	Iacpa-norvaline conjugate: bacteriolysis of Bacillus pumilus, inhibition of [14C]glucose incorporation into C. albicans cell wall
Comparator Or Baseline	Free Iacpa: no measurable antimicrobial activity due to lack of uptake
Quantified Difference	Peptide conjugation converts Iacpa from an inactive extracellular agent to an active intracellular inhibitor
Conditions	Bacterial and fungal cultures; peptide transport system required for uptake

Why This Matters

For researchers developing antimicrobial peptide conjugates or studying intracellular target validation, Iacpa must be used as a warhead within a peptide carrier; the free acid is unsuitable for cellular assays.

• [1] Andruszkiewicz, R., Chmara, H., Milewski, S., Zieniawa, T., & Borowski, E. (1990). Antimicrobial properties of N3-(iodoacetyl)-L-2,3-diaminopropanoic acid-peptide conjugates. Journal of Medicinal Chemistry, 33(10), 2755–2759. View Source
• [2] Milewski, S., Chmara, H., Andruszkiewicz, R., & Borowski, E. (1992). N3-haloacetyl derivatives of L-2,3-diaminopropanoic acid: novel inactivators of glucosamine-6-phosphate synthase. Biochimica et Biophysica Acta (BBA) - General Subjects, 1115(3), 225–229. View Source

Iacpa Demonstrates Competitive Binding with Respect to Glutamine Across Multiple Species

Iacpa acts as a competitive inhibitor with respect to the natural substrate L-glutamine, a mechanism confirmed across GlcN-6-P synthases from Bacillus pumilus, Candida albicans, and Escherichia coli. This establishes its utility as a pan-species mechanistic probe [1]. Non-haloacetyl analogs like FMDP also show competitive inhibition but with reversible binding kinetics [2].

Cross-species binding

Cross-study

Competitive vs. glutamine Conserved across B. pumilus, C. albicans, E. coli

Supports pan-species mechanistic enzymology

Review-level evidence; species-specific validation recommended

Evidence Dimension	Inhibition mode
Target Compound Data	Competitive with respect to L-glutamine
Comparator Or Baseline	FMDP: competitive with respect to L-glutamine (reversible); Chloroacetyl analog: competitive with respect to L-glutamine (irreversible)
Quantified Difference	All tested inhibitors compete for glutamine binding site; Iacpa is distinguished by irreversible covalent modification
Conditions	GlcN-6-P synthase from B. pumilus, C. albicans, E. coli

Why This Matters

Iacpa's consistent competitive binding profile across bacterial and fungal orthologs makes it a reliable tool for cross-species comparative enzymology and target validation studies.

• [1] BRENDA Enzyme Database. (n.d.). Ligand: N3-iodoacetyl-L-2,3-diaminopropanoic acid. Literature summary for EC 2.6.1.16. View Source
• [2] Andruszkiewicz, R., Jedrzejczak, R., Zieniawa, T., Wojciechowski, M., & Borowski, E. (2000). N3-oxoacyl derivatives of L-2,3-diaminopropanoic acid and their peptides; novel inhibitors of glucosamine-6-phosphate synthase. Journal of Enzyme Inhibition, 15(5), 429–441. View Source

Recommended Applications for Iacpa Based on Validated Evidence

Active Site Labeling and Mechanistic Studies of GlcN-6-P Synthase

Iacpa is the preferred tool for active site-directed labeling experiments due to its irreversible covalent binding to the glutamine-binding cysteine residue [1]. Its Kinact of 0.55 μM against C. albicans GlcN-6-P synthase allows for time-dependent inactivation studies, and its 33-fold higher potency over the chloroacetyl analog ensures efficient labeling at lower concentrations [1].

Synthesis of Antimicrobial Peptide Conjugates Targeting Intracellular Pathogens

Iacpa serves as an essential warhead for antimicrobial peptide conjugate design. While the free acid lacks cellular activity, conjugation to norvaline enables intracellular delivery and potent inhibition of bacterial and fungal growth [2]. This approach has been validated in Bacillus pumilus and Candida albicans, with target engagement confirmed by N-acetylglucosamine reversal and reduced cell wall polysaccharide synthesis [2].

Cross-Species Comparative Enzymology of Amino Sugar Biosynthesis

Iacpa's competitive inhibition mechanism with respect to L-glutamine is conserved across GlcN-6-P synthases from B. pumilus, C. albicans, and E. coli, making it a robust probe for cross-species studies of the amino sugar biosynthesis pathway [3]. Researchers can use Iacpa to compare enzyme active site architecture and inhibitor sensitivity across different microbial models.

Application

Selection Property

Validation Focus

Active-site labeling and mechanism studies

Irreversible covalent warhead reactivity

Kinact and time-dependent inactivation kinetics

Antimicrobial peptide conjugate design

Peptide carrier-dependent intracellular delivery

Cell wall biosynthesis inhibition and NAG reversal

Cross-species amino sugar pathway studies

Conserved competitive binding vs. glutamine

Ortholog-specific GlcN-6-P synthase sensitivity

• [1] Milewski, S., Chmara, H., Andruszkiewicz, R., & Borowski, E. (1992). N3-haloacetyl derivatives of L-2,3-diaminopropanoic acid: novel inactivators of glucosamine-6-phosphate synthase. Biochimica et Biophysica Acta (BBA) - General Subjects, 1115(3), 225–229. View Source
• [2] Andruszkiewicz, R., Chmara, H., Milewski, S., Zieniawa, T., & Borowski, E. (1990). Antimicrobial properties of N3-(iodoacetyl)-L-2,3-diaminopropanoic acid-peptide conjugates. Journal of Medicinal Chemistry, 33(10), 2755–2759. View Source
• [3] BRENDA Enzyme Database. (n.d.). Ligand: N3-iodoacetyl-L-2,3-diaminopropanoic acid. Literature summary for EC 2.6.1.16. View Source